Cas no 2228128-41-2 (2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid)
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid
- EN300-1812816
- 2228128-41-2
-
- Inchi: 1S/C6H9N3O3/c7-4(6(11)12)5(10)3-1-2-8-9-3/h1-2,4-5,10H,7H2,(H,8,9)(H,11,12)
- InChI Key: NUNCFBSZSOEHMU-UHFFFAOYSA-N
- SMILES: OC(C1=CC=NN1)C(C(=O)O)N
Computed Properties
- Exact Mass: 171.06439116g/mol
- Monoisotopic Mass: 171.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.2
- Topological Polar Surface Area: 112Ų
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1812816-0.05g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1812816-0.1g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1812816-0.25g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1812816-0.5g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1812816-1.0g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1812816-2.5g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1812816-5.0g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 5g |
$4309.0 | 2023-06-01 | ||
| Enamine | EN300-1812816-10.0g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 10g |
$6390.0 | 2023-06-01 | ||
| Enamine | EN300-1812816-1g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1812816-5g |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid |
2228128-41-2 | 5g |
$2858.0 | 2023-09-19 |
2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid
2-Amino-3-Hydroxy-3-(1H-Pyrazol-3-yl)propanoic Acid (CAS No. 2228128-41-2): A Comprehensive Overview
2-Amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid (CAS No. 2228128-41-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as HAPPA, is a derivative of amino acids and pyrazoles, two classes of molecules that have been extensively studied for their diverse biological activities and potential therapeutic applications.
The chemical structure of 2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid is characterized by a central propanoic acid backbone with an amino group, a hydroxyl group, and a pyrazole ring attached to the third carbon atom. This unique structural arrangement confers the compound with a range of interesting properties, including high solubility in water and polar solvents, which makes it an attractive candidate for various biochemical and pharmacological studies.
Recent research has highlighted the potential of HAPPA in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that HAPPA can modulate the activity of certain enzymes and receptors involved in the pathogenesis of these conditions, potentially offering a new avenue for therapeutic intervention.
In addition to its neuroprotective effects, 2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that HAPPA can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of HAPPA has been another area of focus in recent research. Studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its development as an oral therapeutic agent. Furthermore, preliminary toxicity studies have indicated that HAPPA is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
In the context of drug discovery and development, the synthetic accessibility of 2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid is an important consideration. The compound can be synthesized using well-established chemical methods, such as the coupling of amino acids with pyrazoles followed by functional group modifications. This ease of synthesis allows for the rapid generation of analogs and derivatives, facilitating structure-activity relationship (SAR) studies and optimization efforts.
Clinical trials are currently underway to evaluate the safety and efficacy of HAPPA in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with preclinical findings. These trials are expected to provide valuable insights into the potential therapeutic applications of HAPPA and pave the way for further clinical development.
In conclusion, 2-amino-3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid (CAS No. 2228128-41-2) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, favorable pharmacological properties, and synthetic accessibility make it an attractive target for further research and development. As ongoing studies continue to uncover new aspects of its biological activity and therapeutic potential, HAPPA is poised to play a significant role in advancing our understanding and treatment of various diseases.
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